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Abstract
FNDR-20123 is a pioneering, orally active, first-in-class anti-malarial compound that functions

as a pan-histone deacetylase (HDAC) inhibitor.[1][2][3] With the emergence of multi-drug

resistant strains of Plasmodium falciparum, novel therapeutic strategies are critically needed.

FNDR-20123 addresses this challenge by targeting the epigenetic machinery of the parasite, a

mechanism distinct from many existing anti-malarial agents.[4] This document provides a

comprehensive technical overview of FNDR-20123, including its mechanism of action,

biological activity, pharmacokinetic profile, and detailed experimental protocols for its

evaluation.

Chemical and Physical Properties
FNDR-20123 free base (CAS Number: 1267502-34-0) is a synthetic organic compound with

the following properties:
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Property Value Reference

CAS Number 1267502-34-0 [5][6][7]

Molecular Formula C₂₁H₂₃N₅O₂ [5][6]

Molecular Weight 377.44 g/mol [5][6]

ClogP 1.917 [8]

Polar Surface Area 80.53 Å² [8]

Mechanism of Action: Histone Deacetylase
Inhibition
FNDR-20123 exerts its anti-malarial effect by inhibiting histone deacetylases (HDACs),

enzymes crucial for the regulation of gene expression.[3] In Plasmodium falciparum, as in

human cells, HDACs remove acetyl groups from lysine residues on histone tails. This

deacetylation leads to chromatin condensation, rendering the DNA less accessible to

transcription factors and resulting in transcriptional repression.

By inhibiting HDACs, FNDR-20123 promotes a state of histone hyperacetylation. This

"opening" of the chromatin structure allows for the transcription of genes that may have been

silenced, ultimately leading to cell cycle arrest and apoptosis in the parasite.[9] FNDR-20123 is

characterized as a pan-HDAC inhibitor, demonstrating activity against multiple HDAC isoforms

in both the parasite and human host.[4][8]
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FNDR-20123 demonstrates potent inhibitory activity against both parasite and human HDACs,

as well as significant anti-malarial activity against various stages of Plasmodium falciparum.

In Vitro HDAC Inhibitory Activity
The compound has been shown to be a potent inhibitor of several HDAC isoforms.

Target IC₅₀ (nM) Reference

Plasmodium HDAC 31 [1][2][3]

Human HDAC (HeLa nuclear

extract)
3 [8]

Human HDAC1 25 [1][2][3]

Human HDAC2 29 [1][2][3]

Human HDAC3 2 [1][2][3]

Human HDAC6 11 [1][2][3]

Human HDAC8 282 [1][2][3]

Anti-malarial Activity
FNDR-20123 is effective against both the asexual and sexual stages of P. falciparum, including

multi-drug resistant strains.[4][8] This suggests a low risk for the development of cross-

resistance with existing anti-malarial drugs.[8]

P. falciparum Stage/Strain IC₅₀ (nM) Reference

Asexual Blood Stage 41 - 42 [8]

Male Gametocytes 190 [1][2][8]

Female Gametocytes > 5000 [8]

Sensitive and MDR Strains Similar to sensitive strains [8]

Pharmacokinetics and Safety Profile
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Pre-clinical studies indicate that FNDR-20123 possesses a favorable pharmacokinetic and

safety profile, supporting its potential for further development.

ADME-PK Parameters
Parameter Species Value Reference

Cₘₐₓ Rat (100 mg/kg, oral) 1.1 µM [8][10]

T½ Rat (100 mg/kg, oral) 5.5 h [8][10]

Plasma Protein

Binding
Human 57% [8]

Liver Microsomal

Stability
Human, Mouse, Rat

> 75% remaining after

2h
[8]

Safety Profile
Assay Result Reference

hERG Liability > 100 µM [8]

CYP Isoform Inhibition IC₅₀ > 25 µM [8]

Cytotoxicity (HepG-2, THP-1) Negligible [8]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following are protocols for key experiments conducted in the evaluation of FNDR-20123.

In Vivo Efficacy in a SCID Mouse Model
This protocol assesses the therapeutic efficacy of FNDR-20123 against human P. falciparum

malaria in an immunodeficient mouse model.

Materials:

FNDR-20123
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100% DMSO (for stock solution)

NODscidIL2Rγnull mice (female, 20-22 g)

P. falciparum in vitro cultures (2-5% parasitemia)

Culture medium

Chloroquine (standard drug)

Procedure:

Compound Preparation: Dissolve FNDR-20123 in 100% DMSO to create a stock solution.

Store at -20°C.

Infection: On day 0, dilute P. falciparum cultures to 2 x 10⁷ parasitized erythrocytes per 0.1

mL in culture medium.

Treatment: At days 3, 4, 5, and 6 post-infection, administer the compound orally to

experimental mice (n=2 per group). A control group (n=2) receives the vehicle.

Dose-Response: For dose-response studies, a 50 mg dose is typically used in quintuplicate.

Parasitemia Monitoring: On day 7, determine the reduction in parasitemia compared to the

infected control group.
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Workflow for In Vivo Efficacy Study
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In Vivo Efficacy Workflow
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Gametocyte Functional Viability Assay
This assay evaluates the activity of FNDR-20123 against the sexual stages of the parasite,

which are responsible for transmission.

Materials:

FNDR-20123

P. falciparum gametocyte cultures

Culture medium and reagents for gametocyte maturation

Procedure:

Culture Seeding: Seed gametocyte cultures at 1% rings and 4% hematocrit under a gas

mixture of 3% O₂, 5% CO₂, and 92% N₂.

Maturation: Allow gametocytes to mature for 14 days.

Drug Treatment: Treat mature gametocyte cultures with varying concentrations of FNDR-

20123.

Viability Assessment: After the treatment period, assess the functional viability of male

gametocytes by quantifying their formation. This is typically done by withdrawing a 200 µL

aliquot of the culture for analysis.

IC₅₀ Determination: Calculate the IC₅₀ values using non-linear regression curve-fitting.

Conclusion
FNDR-20123 is a promising anti-malarial drug candidate with a novel mechanism of action that

is effective against drug-resistant strains of P. falciparum. Its potent, pan-HDAC inhibitory

activity, coupled with a favorable pharmacokinetic and safety profile, makes it a strong

candidate for further pre-clinical and clinical development. The detailed experimental protocols

provided herein should facilitate further research into this and similar compounds, aiding in the

critical search for new therapies to combat malaria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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